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Compound of Interest

Compound Name: RG-102240

Cat. No.: B15556819 Get Quote

An In-depth Technical Guide to RG-102240: An Ecdysone Receptor Ligand for Inducible Gene

Expression

For researchers, scientists, and drug development professionals, the ability to precisely control

gene expression is a cornerstone of modern biological research. Inducible gene expression

systems offer a powerful tool to study gene function, validate drug targets, and develop

therapeutic strategies. This guide provides a comprehensive overview of RG-102240, a key

small molecule activator for the RheoSwitch® Therapeutic System, an ecdysone-inducible

gene expression platform.

Core Compound Data: RG-102240
RG-102240, also known as RSL1, is a synthetic diacylhydrazine-based ligand for the insect

ecdysone receptor (EcR). Its chemical and physical properties are summarized below.
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Property Value

CAS Number 162326-49-0

Molecular Weight 382.5 g/mol

Molecular Formula C₂₃H₃₀N₂O₃

Chemical Name
2-Ethyl-3-methoxybenzoic acid 2-(3,5-

dimethylbenzoyl)-2-(1,1-dimethylethyl)hydrazide

Synonyms RSL1, RheoSwitch Ligand 1

Solubility Soluble in DMSO and ethanol

Purity ≥98% (HPLC)

Storage Store at -20°C

Mechanism of Action: The Ecdysone-Inducible
System
The power of RG-102240 lies in its role as a specific activator of a modified ecdysone receptor,

a technology adapted from the insect molting process for use in mammalian cells. This system

provides tight, dose-dependent control over the expression of a target gene with minimal off-

target effects. In the absence of RG-102240, the system remains in a repressed state,

preventing transcription of the gene of interest. Upon introduction of RG-102240, the

transcriptional machinery is activated, leading to robust gene expression.

The core components of this system are:

Receptor Plasmids: These vectors constitutively express two fusion proteins:

A modified ecdysone receptor (EcR) fused to a DNA-binding domain (e.g., GAL4).

The retinoid X receptor (RXR) fused to a transcriptional activation domain (e.g., VP16).

Expression Plasmid: This vector contains the gene of interest downstream of a promoter with

response elements that are recognized by the EcR/RXR heterodimer.
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When RG-102240 is introduced, it binds to the ligand-binding domain of the EcR protein. This

binding event induces a conformational change that promotes the heterodimerization of the

EcR and RXR fusion proteins. This complex then binds to the response elements in the

expression plasmid, recruiting the necessary transcriptional machinery to initiate the expression

of the target gene.
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To cite this document: BenchChem. [RG-102240 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556819#rg-102240-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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